CGM 097 Sulfate
CGM 097 Sulfate
Brand Name:
Vulcanchem
CAS No.:
1313367-56-4
VCID:
VC0105407
InChI:
InChI=1S/C38H47ClN4O4.H2O4S/c1-25(2)47-35-22-33-28(20-34(35)46-5)21-36(44)43(38(33)27-8-10-29(39)11-9-27)32-16-14-30(15-17-32)41(4)23-26-6-12-31(13-7-26)42-19-18-40(3)37(45)24-42;1-5(2,3)4/h8-11,14-17,20,22,25-26,31,38H,6-7,12-13,18-19,21,23-24H2,1-5H3;(H2,1,2,3,4)/t26?,31?,38-;/m0./s1
SMILES:
CC(C)OC1=C(C=C2CC(=O)N(C(C2=C1)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)N(C)CC5CCC(CC5)N6CCN(C(=O)C6)C)OC.OS(=O)(=O)O
Molecular Formula:
C₃₈H₄₇ClN₄O₄•H₂SO₄
Molecular Weight:
659.26
CGM 097 Sulfate
CAS No.: 1313367-56-4
Reference Standards
VCID: VC0105407
Molecular Formula: C₃₈H₄₇ClN₄O₄•H₂SO₄
Molecular Weight: 659.26
| CAS No. | 1313367-56-4 |
|---|---|
| Product Name | CGM 097 Sulfate |
| Molecular Formula | C₃₈H₄₇ClN₄O₄•H₂SO₄ |
| Molecular Weight | 659.26 |
| IUPAC Name | (1S)-1-(4-chlorophenyl)-6-methoxy-2-[4-[methyl-[[4-(4-methyl-3-oxopiperazin-1-yl)cyclohexyl]methyl]amino]phenyl]-7-propan-2-yloxy-1,4-dihydroisoquinolin-3-one;sulfuric acid |
| Standard InChI | InChI=1S/C38H47ClN4O4.H2O4S/c1-25(2)47-35-22-33-28(20-34(35)46-5)21-36(44)43(38(33)27-8-10-29(39)11-9-27)32-16-14-30(15-17-32)41(4)23-26-6-12-31(13-7-26)42-19-18-40(3)37(45)24-42;1-5(2,3)4/h8-11,14-17,20,22,25-26,31,38H,6-7,12-13,18-19,21,23-24H2,1-5H3;(H2,1,2,3,4)/t26?,31?,38-;/m0./s1 |
| SMILES | CC(C)OC1=C(C=C2CC(=O)N(C(C2=C1)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)N(C)CC5CCC(CC5)N6CCN(C(=O)C6)C)OC.OS(=O)(=O)O |
| Synonyms | (1S)-1-(4-Chlorophenyl)-1,4-dihydro-6-methoxy-7-(1-methylethoxy)-2-[4-[methyl[[trans-4-(4-methyl-3-oxo-1-piperazinyl)cyclohexyl]methyl]amino]phenyl]-3(2H)-Isoquinolinone Sulfate; |
| PubChem Compound | 53262550 |
| Last Modified | Nov 11 2021 |
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